Cas no 1698359-23-7 (2-Propynoic acid, 3-(2,2-dimethylcyclopentyl)-, methyl ester)

• Product Name: 2-Propynoic acid, 3-(2,2-dimethylcyclopentyl)-, methyl ester
• CAS No: 1698359-23-7
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 5933645
• PubChem ID: 107184904
• Update Time: 2025-10-27

2-Propynoic acid, 3-(2,2-dimethylcyclopentyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(2,2-dimethylcyclopentyl)-, methyl ester
• 1698359-23-7
• Methyl 3-(2,2-dimethylcyclopentyl)prop-2-ynoate
• EN300-787346
• Methyl3-(2,2-dimethylcyclopentyl)prop-2-ynoate

• Inchi： 1S/C11H16O2/c1-11(2)8-4-5-9(11)6-7-10(12)13-3/h9H,4-5,8H2,1-3H3
• InChI Key： KQKYQBIOOJMLKY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C#CC1CCCC1(C)C

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 255.0±7.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 2-Propynoic acid, 3-(2,2-dimethylcyclopentyl)-, methyl ester

Introduction to 2-Propynoic acid, 3-(2,2-dimethylcyclopentyl)-, methyl ester (CAS No. 1698359-23-7) and Its Emerging Applications in Chemical Biology

2-Propynoic acid, 3-(2,2-dimethylcyclopentyl)-, methyl ester, identified by the chemical abstracts service number CAS No. 1698359-23-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to the class of esters derived from propynoic acid, a terminal alkyne carboxylic acid, and is functionalized with a bulky 2,2-dimethylcyclopentyl group at the third position. Such structural motifs are often employed in medicinal chemistry to modulate physicochemical properties such as solubility, metabolic stability, and binding affinity.

The methyl ester moiety in the molecule enhances its lipophilicity, making it an attractive candidate for membrane-permeable drug candidates. The presence of the 2,2-dimethylcyclopentyl substituent introduces steric hindrance and conformational rigidity, which can be exploited to improve binding interactions with biological targets. These features make this compound a promising scaffold for the development of novel bioactive molecules.

In recent years, there has been growing interest in leveraging computational and experimental approaches to explore the biological relevance of structurally complex compounds like CAS No. 1698359-23-7. Advanced computational methods such as molecular docking and virtual screening have enabled researchers to predict potential interactions between this compound and biological macromolecules. Preliminary studies suggest that the rigid cyclopentyl ring may facilitate favorable interactions with protein binding pockets, while the propynoic acid moiety could engage in hydrogen bonding or π-stacking interactions.

One of the most compelling aspects of 2-Propynoic acid, 3-(2,2-dimethylcyclopentyl)-, methyl ester is its potential application in modulating enzyme activity. Enzymes are critical targets in drug discovery due to their central role in numerous biological pathways. The unique steric and electronic properties of this compound may allow it to selectively inhibit or activate specific enzymes. For instance, studies have shown that similar structural motifs can interact with serine proteases by mimicking natural substrates or transition-state analogs. Further investigation into the enzyme-binding profile of this compound could uncover novel therapeutic opportunities.

The synthesis of CAS No. 1698359-23-7 presents an interesting challenge due to its complex stereochemistry. Traditional synthetic routes may require multi-step processes involving protection-deprotection strategies to achieve high yields and enantiopurity. However, recent advancements in organometallic chemistry and catalytic methods have provided more efficient pathways for constructing such molecules. For example, palladium-catalyzed cross-coupling reactions have been successfully employed to introduce the cyclopentyl moiety into propynoic acid derivatives with high selectivity.

From a pharmaceutical perspective, the development of prodrugs is an essential strategy to enhance drug delivery and bioavailability. The methyl ester group in this compound can be hydrolyzed under physiological conditions to release the active form or a metabolically stable intermediate. This property makes it a versatile intermediate for designing prodrug formulations that can improve solubility or target-specific delivery systems.

The growing interest in natural product-inspired scaffolds has also influenced the design of compounds like CAS No. 1698359-23-7. Many biologically active natural products exhibit complex stereochemistry and bulky substituents that mimic environmental stress responses or signal transduction pathways. By incorporating such features into synthetic molecules, researchers aim to develop drugs with enhanced efficacy and reduced side effects.

In conclusion, 2-Propynoic acid, 3-(2,2-dimethylcyclopentyl)-, methyl ester (CAS No. 1698359-23-7) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of lipophilicity, steric hindrance, and potential enzyme-binding properties makes it a valuable scaffold for further exploration in chemical biology and drug discovery. As computational methods continue to advance and synthetic techniques become more refined, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.